Cas no 4709-68-6 (benzhydrylidenefluorene)

• Product Name: benzhydrylidenefluorene
• CAS No: 4709-68-6
• MF: C₂₆H₁₈
• MW: 330.421126842499
• CID: 85130
• PubChem ID: 238872
• Update Time: 2025-10-29

benzhydrylidenefluorene Chemical and Physical Properties

Names and Identifiers

• benzhydrylidenefluorene
• 9-Benzhydrylidene-9H-fluorene
• 9-Diphenylmethylene-9H-fluorene
• 9-Diphenylmethylenefluoren
• 1,1-Diphenyl-2-biphenyleneethylene
• NSC-43433
• 9-(Diphenylmethylene)-9H-fluorene
• 4709-68-6
• 9-benzhydrylidene-fluorene
• DTXSID80963740
• 9-(diphenylmethylidene)-9H-fluorene
• CS-0452792
• 9H-Fluorene, 9-(diphenylmethylene)-
• FT-0622665
• Fluorene, 9-(diphenylmethylene)-
• NSC43433
• MFCD00051452
• 9-(Diphenylmethylene)-9H-fluorene #
• 9-benzhydrylidenefluorene
• Benzhydrylidene fluorene

• MDL： MFCD00051452
• Inchi： 1S/C26H18/c1-3-11-19(12-4-1)25(20-13-5-2-6-14-20)26-23-17-9-7-15-21(23)22-16-8-10-18-24(22)26/h1-18H
• InChI Key： CGUOPWAERAISDV-UHFFFAOYSA-N
• SMILES： C1(=C(/C2C=CC=CC=2)\C2C=CC=CC=2)/C2C=CC=CC=2C2=CC=CC=C/12
• BRN： 1977991

Computed Properties

• Exact Mass: 330.14100
• Monoisotopic Mass: 330.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 230-232°C
• Boiling Point: 448.2±40.0 °C at 760 mmHg
• Flash Point: 222.2±21.4 °C
• Refractive Index: 1.685
• PSA: 0.00000
• LogP: 6.67440
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

benzhydrylidenefluorene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on benzhydrylidenefluorene

Professional Introduction to Benzhydrylidenefluorene (CAS No. 4709-68-6)

Benzhydrylidenefluorene, with the chemical formula C₂₂H₁₄O and the CAS number 4709-68-6, is a significant compound in the field of organic chemistry and materials science. This review aims to provide a comprehensive overview of its chemical properties, applications, and recent advancements in research.

The molecular structure of benzhydrylidenefluorene consists of a fluorene core linked to a benzhydryl group, which endows it with unique photophysical and electronic characteristics. These properties make it a valuable candidate for various applications, including organic light-emitting diodes (OLEDs), photovoltaics, and sensors.

In recent years, there has been a surge in research focused on the development of novel organic semiconductors for optoelectronic devices. Benzhydrylidenefluorene has emerged as a promising material due to its high thermal stability, excellent film-forming ability, and tunable emission properties. Studies have demonstrated its potential in creating efficient blue-light emitters, which are crucial for full-color displays.

One of the most compelling aspects of benzhydrylidenefluorene is its ability to be functionalized through various chemical modifications. Researchers have explored different strategies to enhance its performance, such as introducing electron-donating or electron-withdrawing groups to fine-tune its energy levels. These modifications have led to significant improvements in device efficiency and operational stability.

The synthesis of benzhydrylidenefluorene typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial applications. Recent patents and scientific literature highlight innovative synthetic routes that minimize byproducts and reduce environmental impact.

The applications of benzhydrylidenefluorene extend beyond optoelectronics. Its unique photophysical properties have made it attractive for use in biochemical sensors and fluorescent probes. For instance, researchers have designed derivatives of this compound that can selectively detect specific biomolecules, offering new opportunities in diagnostic imaging and bioanalysis.

In the field of photovoltaics, benzhydrylidenefluorene has been investigated as a potential material for organic solar cells. Its broad absorption spectrum and high charge carrier mobility make it an ideal candidate for enhancing light harvesting and charge transport. Recent studies have reported significant advancements in the efficiency of organic solar cells incorporating this compound.

The future prospects of benzhydrylidenefluorene are vast and exciting. Ongoing research is focused on exploring new applications in flexible electronics, energy storage devices, and even pharmaceuticals. The versatility of this compound lies in its adaptable structure, which allows for extensive modifications to tailor its properties for specific needs.

In conclusion, benzhydrylidenefluorene (CAS No. 4709-68-6) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties and wide range of applications make it a cornerstone material in modern chemistry. As research continues to evolve, we can expect even more innovative uses and breakthroughs involving this remarkable compound.